Cas no 182347-07-5 (Diethyl 3-methylcyclopentane-1,1-dicarboxylate)

• Product Name: Diethyl 3-methylcyclopentane-1,1-dicarboxylate
• CAS No: 182347-07-5
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 2783484
• PubChem ID: 15579319
• Update Time: 2025-04-21

Diethyl 3-methylcyclopentane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 3-methylcyclopentane-1,1-dicarboxylate
• DTXCID70525558
• 182347-07-5
• DTXSID50574786

• Inchi： 1S/C12H20O4/c1-4-15-10(13)12(11(14)16-5-2)7-6-9(3)8-12/h9H,4-8H2,1-3H3
• InChI Key： CANJQZVRMYHSIR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)CCC(C)C1)=O

Computed Properties

• Exact Mass: 228.13615911Da
• Monoisotopic Mass: 228.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų